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Asperglaucide is an amide originally isolated from P. aurantiacum that has diverse biological activities, including anti-inflammatory, antibacterial, antioxidant, and anticancer properties. Asperglaucide inhibits production of nitric oxide (NO), prostaglandin E2 (PGE2; ), and IL-1β in LPS-stimulated BV-2 microglial cells (IC50s = 49.7, 51.5, and 40.4 µM, respectively). It is active against Gram-negative bacteria (MICs = 0.05-0.10 mg/ml) and has antioxidant activity in 2,2-diphenyl-1-picrylhydrazyl (DPPH; ) and Trolox equivalent antioxidant capacity (TEAC) assays (EC50s = 9.51-78.81 µg/ml). Asperglaucide decreases viability of U87 and U251 cancer cells in vitro when used at concentrations ranging from 10 to 100 µM and reduces tumor growth when administered at a dose of 1 mg via intratumoral injection in a U87 mouse xenograft model.
Asperglaucide is an amide wi...